Cas no 1804758-89-1 (3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804758-89-1
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4830397
• Update Time: 2025-11-01

3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-6-5(13)3(17-7(9,10)11)2-4(12-6)18(8,14)15/h2,13H,1H3
• InChI Key： LMXWEMGVCYZXON-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=C(N=1)OC)O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.3
• Topological Polar Surface Area: 94.1

Additional information on 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Comprehensive Overview of 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804758-89-1)

The compound 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804758-89-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with hydroxy, methoxy, and trifluoromethoxy groups, as well as a reactive sulfonyl chloride moiety, makes it a valuable building block for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. The sulfonyl chloride group in this compound offers excellent reactivity for forming sulfonamides, sulfonate esters, and other derivatives, making it a versatile reagent. This aligns with the growing trend of using fluorinated pyridines in the development of novel therapeutics, particularly in areas like kinase inhibitors and antimicrobial agents.

From an SEO perspective, users frequently search for terms such as "pyridine sulfonyl chloride synthesis," "trifluoromethoxy pyridine applications," and "CAS 1804758-89-1 suppliers." These queries reflect the compound's relevance in both academic and industrial settings. Additionally, the rise of AI-driven drug discovery has increased interest in such intermediates, as they are often used in high-throughput screening and combinatorial chemistry. The compound's compatibility with green chemistry principles, such as minimal waste generation and atom economy, further enhances its appeal.

The synthesis of 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride typically involves multi-step reactions, including halogenation, methoxylation, and sulfonation. Its CAS No. 1804758-89-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Researchers often highlight its stability under controlled conditions, which is crucial for storage and transportation. The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating its characterization in quality control processes.

In the context of sustainable chemistry, this compound has garnered attention for its potential role in developing eco-friendly agrochemicals. The trifluoromethoxy group, in particular, is known to improve the bioactivity of pesticides while reducing environmental persistence. This aligns with global efforts to minimize the ecological footprint of chemical products. Furthermore, the compound's utility in peptide modification and bioconjugation techniques has expanded its use in biopharmaceuticals, a rapidly growing sector.

To address common user queries, it's worth noting that 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride is not a standalone product but a key intermediate. Its applications span across catalysis, material science, and diagnostic reagents. For instance, its derivatives are explored in the design of fluorescent probes for biological imaging. The compound's regioselective reactivity also makes it a preferred choice for constructing heterocyclic frameworks, a hot topic in synthetic organic chemistry.

In conclusion, 3-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804758-89-1) represents a critical tool for researchers aiming to innovate in drug design and functional materials. Its combination of fluorine chemistry and sulfonyl chloride reactivity positions it at the forefront of modern chemical synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.